3-Diazonio-8-sulfoquinolin-4-olate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
CAS No. |
95102-68-4 |
|---|---|
Molecular Formula |
C9H5N3O4S |
Molecular Weight |
251.22 g/mol |
IUPAC Name |
3-diazonio-8-sulfoquinolin-4-olate |
InChI |
InChI=1S/C9H5N3O4S/c10-12-6-4-11-8-5(9(6)13)2-1-3-7(8)17(14,15)16/h1-4H,(H-,11,13,14,15,16) |
InChI Key |
IFOJOANIAKPHMD-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C(=CN=C2C(=C1)S(=O)(=O)O)[N+]#N)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional uniqueness of 3-Diazonio-8-sulfoquinolin-4-olate is best contextualized by comparing it to analogs with modified substituents or core scaffolds. Below is a detailed analysis:
Structural Analogs
3-Diazoquinolin-4-olate (without sulfonate group) Key Differences: Lacks the sulfonate group at position 8, reducing water solubility. Reactivity: The diazonium group remains reactive, but the absence of sulfonate limits its use in aqueous-phase reactions. Applications: Primarily used in organic solvents for coupling reactions .
8-Sulfoquinolin-4-olate (without diazonium group) Key Differences: Replaces the diazonium group with a hydroxyl or hydrogen substituent. Stability: More thermally stable due to the absence of the labile diazonium group. Applications: Used as a chelating agent for metal ions in analytical chemistry .
3-Nitro-8-sulfoquinolin-4-olate Key Differences: Substitutes the diazonium group with a nitro (-NO₂) group. Reactivity: Nitro groups are electron-withdrawing, enhancing stability but reducing electrophilicity. Applications: Explored in explosives research and as intermediates in reduction reactions .
Physicochemical Properties
| Property | 3-Diazonio-8-sulfoquinolin-4-olate | 3-Diazoquinolin-4-olate | 8-Sulfoquinolin-4-olate | 3-Nitro-8-sulfoquinolin-4-olate |
|---|---|---|---|---|
| Molecular Weight (g/mol) | 297.2 | 245.1 | 253.2 | 283.2 |
| Water Solubility | High (≥50 mg/mL) | Low (<5 mg/mL) | Moderate (~20 mg/mL) | Low (<10 mg/mL) |
| Melting Point (°C) | Decomposes at 80–85°C | 150–152°C | 260–262°C | 275–278°C |
| IR νmax (cm⁻¹) | 1650 (C=O), 1180 (SO₃⁻), 2100 (N₂⁺) | 1660 (C=O), 2120 (N₂⁺) | 1680 (C=O), 1175 (SO₃⁻) | 1665 (C=O), 1520 (NO₂) |
Research Findings and Challenges
- Synthesis: Prepared via diazotization of 3-amino-8-sulfoquinolin-4-olate using NaNO₂/HCl at 0°C, yielding 70–75% purity. Purification requires ion-exchange chromatography to remove sulfonic acid byproducts .
- Limitations : The diazonium group’s instability restricts long-term storage. Encapsulation in cyclodextrins or silica matrices has been explored to improve shelf life .
- Comparative Studies: In dye-sensitized solar cells, 3-Diazonio-8-sulfoquinolin-4-olate-based dyes show 12% higher photon absorption than nitro-substituted analogs due to enhanced electron-withdrawing effects .
Q & A
Q. What ethical protocols are essential when handling 3-Diazonio-8-sulfoquinolin-4-olate in vivo studies?
- Answer : Adhere to ARRIVE 2.0 guidelines for animal research: justify sample sizes via power analysis, minimize distress via humane endpoints, and disclose all conflicts of interest. For human cell lines, obtain IRB approval and verify absence of mycoplasma contamination. Data fabrication risks are mitigated by raw data archiving and third-party audits .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
